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Compound of Interest

Compound Name: Sudan Red 7B

CAS No.: 6368-72-5

Cat. No.: B045811

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling and disposal of Sudan Red 7B, ensuring laboratory safety and operational

efficiency.

This document provides immediate, essential safety protocols and logistical plans for the use of

Sudan Red 7B in a laboratory setting. Adherence to these guidelines is critical to minimize

risks and ensure a safe research environment. Sudan Red 7B is a diazo dye that presents

several health hazards, including being harmful if swallowed, and may cause eye and skin

irritation.[1] There is also limited evidence of carcinogenic and mutagenic effects.[2]

Furthermore, as a combustible solid, it can form explosive dust-air mixtures.[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is the first line of defense

against the hazards associated with Sudan Red 7B. The following table outlines the required

PPE for various laboratory operations involving this chemical.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Transferring

Solid

Chemical safety

goggles

Nitrile or

neoprene gloves
Lab coat

N95 (or

equivalent) dust

mask

Preparing

Solutions

Chemical safety

goggles

Nitrile or

neoprene gloves
Lab coat

Not required if

handled in a

fume hood

Handling

Solutions

Chemical safety

goggles

Nitrile or

neoprene gloves
Lab coat Not required

Cleaning Spills
Chemical safety

goggles

Heavy-duty nitrile

or neoprene

gloves

Lab coat,

disposable apron

N95 (or

equivalent) dust

mask

Operational Plan: Step-by-Step Guidance
To ensure minimal exposure and safe handling, the following step-by-step operational plan

should be followed when working with Sudan Red 7B.

Preparation and Weighing
Work Area: All handling of solid Sudan Red 7B should be conducted in a designated area,

preferably within a chemical fume hood or a ventilated enclosure to minimize dust inhalation.

Weighing: Use a microbalance within a ventilated enclosure. Use anti-static weighing paper

or a weighing boat to prevent dispersal of the powder.

Aliquotting: If possible, purchase the chemical in pre-weighed amounts to avoid the need for

weighing.

Solution Preparation
Solvent Selection: Sudan Red 7B is soluble in organic solvents such as acetone,

chloroform, DMSO, and methanol.[3][4] It is insoluble in water.[5]
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Dissolving: Add the weighed Sudan Red 7B powder to the solvent in a suitable container

within a chemical fume hood. Stir gently to dissolve, avoiding splashing.

Handling and Storage
Containers: Keep containers of Sudan Red 7B tightly closed when not in use and store them

in a cool, dry, and well-ventilated area away from incompatible materials such as strong

acids and oxidizing agents.[6]

Labeling: All containers holding Sudan Red 7B or its solutions must be clearly labeled with

the chemical name and hazard symbols.

Spill Management
Minor Spills: For small spills of the solid, do not use water. Gently sweep up the powder,

avoiding dust generation, and place it in a sealed container for disposal. A HEPA-filtered

vacuum cleaner can also be used.

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Disposal Plan
Proper disposal of Sudan Red 7B and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Collect all solid Sudan Red 7B waste, including contaminated weighing paper and PPE, in

a clearly labeled, sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

Liquid Waste:

Collect all solutions containing Sudan Red 7B in a designated, sealed hazardous waste

container.
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Label the container with the chemical name and approximate concentration.

Decontamination:

Decontaminate all glassware and equipment that has come into contact with Sudan Red
7B. This can be done by rinsing with a suitable solvent (e.g., acetone) and collecting the

rinse as hazardous waste.

Waste Pickup:

Arrange for the disposal of all hazardous waste through your institution's EHS department.

Follow their specific procedures for waste pickup and documentation.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Sudan Red 7B.
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Property Value

Molecular Formula C₂₄H₂₁N₅

Molecular Weight 379.46 g/mol

Appearance Dark red to purple powder[6]

Melting Point 130 °C (decomposes)[3][4][6]

Boiling Point 497.32 °C (rough estimate)[3]

Flash Point 320.7 °C (rough estimate)[3]

Solubility
Soluble in acetone, chloroform, DMSO,

methanol; Insoluble in water[3][4][5]

Specific Gravity Not available

Vapor Density >1 (Air = 1)[6]

pH Not available

Upper Flammability Limit Not available

Lower Flammability Limit Not available

Autoignition Temperature Not available

Experimental Workflow
The following diagram illustrates the standard workflow for handling Sudan Red 7B in a

laboratory setting, from receiving the chemical to the final disposal of waste.
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Sudan Red 7B Handling Workflow
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Caption: Workflow for the safe handling of Sudan Red 7B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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